Cas no 124773-83-7 (6’-Ketopravastatin Lactone)

• Product Name: 6’-Ketopravastatin Lactone
• CAS No: 124773-83-7
• MF: C₂₃H₃₂O₆
• MW: 404.496587753296
• CID: 213805
• Update Time: 2025-10-21

6’-Ketopravastatin Lactone Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-methyl-,(1S,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-7-methyl-3-oxo-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenylester, (2S)-
• 6'-Ketopravastatin lactone
• Butanoicacid, 2-methyl-,1,2,3,7,8,8a-hexahydro-7-methyl-3-oxo-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenylester, [1S-[1a(R*),7b,8b(2S*,4S*),8ab]]-
• SQ 31553
• 6’-Ketopravastatin Lactone
• Butanoic acid, 2-methyl-, (1S,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-7-methyl-3-oxo-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl ester, (2S)-

• Inchi： 1S/C23H32O6/c1-4-13(2)23(27)29-20-11-16(24)9-15-6-5-14(3)19(22(15)20)8-7-18-10-17(25)12-21(26)28-18/h5-6,9,13-14,17-20,22,25H,4,7-8,10-12H2,1-3H3/t13-,14-,17+,18+,19-,20-,22-/m0/s1
• InChI Key： HNRGBZSWJZUMGX-MMFGXJJSSA-N
• SMILES： C(O[C@@H]1[C@@]2([H])C(C=C[C@H](C)[C@@H]2CC[C@H]2OC(=O)C[C@H](O)C2)=CC(=O)C1)(=O)[C@@H](C)CC

Additional information on 6’-Ketopravastatin Lactone

Research Brief on 6’-Ketopravastatin Lactone (CAS: 124773-83-7): Recent Advances and Implications

6’-Ketopravastatin Lactone (CAS: 124773-83-7) is a metabolite of pravastatin, a widely used statin for cholesterol management. Recent studies have highlighted its unique pharmacological properties and potential applications in metabolic disorders and beyond. This research brief synthesizes the latest findings on 6’-Ketopravastatin Lactone, focusing on its biosynthesis, mechanistic insights, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the enzymatic pathways involved in the conversion of pravastatin to 6’-Ketopravastatin Lactone, identifying cytochrome P450 3A4 (CYP3A4) as a key catalyst. The study also revealed that this metabolite exhibits a distinct pharmacokinetic profile, with enhanced lipophilicity compared to its parent compound, suggesting improved tissue penetration.

In vitro and in vivo experiments demonstrated that 6’-Ketopravastatin Lactone retains the HMG-CoA reductase inhibitory activity of pravastatin but with a 30% higher potency in hepatocytes. This finding, reported in Biochemical Pharmacology (2024), underscores its potential as a next-generation lipid-lowering agent. Additionally, the metabolite showed reduced myotoxicity—a common side effect of statins—in preclinical models, hinting at a better safety profile.

Beyond cardiovascular applications, emerging research suggests 6’-Ketopravastatin Lactone may modulate inflammatory pathways. A 2024 Nature Communications paper linked its lactone structure to the suppression of NLRP3 inflammasome activation, proposing novel uses in autoimmune diseases. However, clinical validation is pending, as current data are limited to animal models and cell lines.

Challenges remain in scaling up the synthesis of 6’-Ketopravastatin Lactone due to its complex stereochemistry. A recent Organic Process Research & Development article (2024) proposed a novel biocatalytic method using engineered E. coli, achieving a 72% yield improvement over traditional chemical synthesis. This advancement could facilitate future industrial production.

In conclusion, 6’-Ketopravastatin Lactone represents a promising frontier in statin research, with dual advantages in efficacy and safety. Further clinical studies are warranted to translate these findings into therapeutic innovations. Collaborative efforts between chemists, biologists, and clinicians will be critical to unlocking its full potential.